![molecular formula C25H39Cl2FN2O2 B2962329 1-[2-(Adamantan-1-yl)ethoxy]-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride CAS No. 473804-93-2](/img/structure/B2962329.png)
1-[2-(Adamantan-1-yl)ethoxy]-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains an adamantane group, a piperazine ring, and a fluorophenyl group . The adamantane group is a type of carbon cage molecule that is highly stable and resistant to heat and chemical reactions. The piperazine ring is a common feature in many pharmaceutical drugs, and the fluorophenyl group is often used in medicinal chemistry due to the unique properties of fluorine .
Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of an adamantane group, a piperazine ring, and a fluorophenyl group . The adamantane group provides a rigid, three-dimensional structure, the piperazine ring offers a flexible linkage and the ability to form hydrogen bonds, and the fluorophenyl group can enhance the lipophilicity and metabolic stability of the molecule .Scientific Research Applications
Chemical Reactivity and Adsorption Behavior
The reactivity properties and adsorption behavior of related adamantane derivatives have been investigated through DFT and MD simulation studies. These studies highlight the molecule's potential for pharmaceutical applications due to its stability and reactive properties, particularly in interactions with water molecules, indicating its relevance in drug delivery and formulation research (Al-Ghulikah et al., 2021).
Antidepressant Potential
Research on compounds structurally similar to 1-[2-(Adamantan-1-yl)ethoxy]-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride has shown potential antidepressant properties. Studies focused on the synthesis of new derivatives with dual activity at 5-HT1A serotonin receptors and serotonin transporter, indicating the compound's potential utility in developing new antidepressant drugs (Martínez et al., 2001).
Antimalarial and Antimicrobial Activities
Derivatives with a similar structure have been synthesized and evaluated for their antimalarial and antimicrobial activities. These compounds have shown significant activity against the Plasmodium falciparum strain and a range of Gram-positive and Gram-negative bacteria, suggesting their potential as leads for developing new antimalarial and antimicrobial agents (Mendoza et al., 2011).
Anti-inflammatory Properties
Studies on adamantane and piperazine derivatives have highlighted their potential for anti-inflammatory applications. The compounds have demonstrated significant dose-dependent anti-inflammatory activity in vivo, indicating their relevance in the development of new anti-inflammatory drugs (Al-Omar et al., 2010).
Structural and Spectroscopic Analysis
The structural and spectroscopic characteristics of adamantane derivatives have been thoroughly investigated, providing insights into their chemical behavior and potential pharmaceutical applications. These studies include X-ray, DFT, QTAIM analysis, and molecular docking, highlighting the compounds' stability and interaction with biological targets (Al-Wahaibi et al., 2018).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Compounds with similar structures have been studied for their potential anticancer properties .
Biochemical Pathways
Related compounds have been shown to have potential anticancer effects, suggesting that they may interact with pathways involved in cell proliferation and apoptosis .
Result of Action
properties
IUPAC Name |
1-[2-(1-adamantyl)ethoxy]-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H37FN2O2.2ClH/c26-23-3-1-2-4-24(23)28-8-6-27(7-9-28)17-22(29)18-30-10-5-25-14-19-11-20(15-25)13-21(12-19)16-25;;/h1-4,19-22,29H,5-18H2;2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOECNSGXUPIUFQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC(COCCC23CC4CC(C2)CC(C4)C3)O)C5=CC=CC=C5F.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H39Cl2FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
489.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.